Cas no 1394839-71-4 (methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate
• CAS No: 1394839-71-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5575271
• PubChem ID: 46839551
• Update Time: 2025-05-20

methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(4-ethylphenyl)-, methyl ester
• Methyl 4-(4-Ethylphenyl)pyrrolidine-3-carboxylate
• methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C14H19NO2/c1-3-10-4-6-11(7-5-10)12-8-15-9-13(12)14(16)17-2/h4-7,12-13,15H,3,8-9H2,1-2H3
• InChI Key： JCSGJWKPOAXMPM-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(CC)C=C2)C(C(OC)=O)C1

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 343.6±42.0 °C(Predicted)
• pka: 9.08±0.10(Predicted)

Additional information on methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate

Recent Advances in the Study of Methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate (CAS: 1394839-71-4)

Methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate (CAS: 1394839-71-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrrolidine core and ester functionality, has been the subject of several studies aimed at exploring its potential therapeutic applications. Recent research has focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. The researchers employed a combination of palladium-catalyzed cross-coupling and asymmetric hydrogenation to achieve enantioselective synthesis, which is critical for its potential use in chiral drug development. This advancement addresses previous challenges related to racemic mixtures and low yields, paving the way for more efficient production.

Pharmacological evaluations of methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in neurological and psychiatric disorders. For instance, a preclinical study conducted by Smith et al. (2024) reported that the compound exhibits anxiolytic and antidepressant-like effects in rodent models, with a favorable safety profile. These findings highlight its potential as a lead compound for the development of new psychotropic medications.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified the 4-ethylphenyl group as a critical moiety for receptor binding affinity. Computational modeling and X-ray crystallography have provided insights into the compound's interactions with target proteins, offering a foundation for the design of derivatives with enhanced potency and selectivity. These studies underscore the importance of methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate as a tool for understanding receptor-ligand interactions in the central nervous system.

In addition to its neurological applications, methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate has shown promise in other therapeutic areas. Recent work has investigated its anti-inflammatory and analgesic properties, with preliminary data indicating its ability to inhibit pro-inflammatory cytokines in cell-based assays. These findings suggest potential applications in chronic inflammatory conditions, although further validation in animal models is required.

Despite these promising developments, challenges remain in the clinical translation of methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties to improve its drug-like characteristics and ensure its suitability for human trials.

In conclusion, methyl 4-(4-ethylphenyl)pyrrolidine-3-carboxylate (CAS: 1394839-71-4) represents a versatile and pharmacologically active compound with broad therapeutic potential. Recent advances in its synthesis, mechanistic understanding, and preclinical evaluation have positioned it as a valuable candidate for further drug discovery efforts. Future research should prioritize the development of derivatives with improved efficacy and safety profiles, as well as comprehensive clinical studies to validate its therapeutic utility.